Cas no 88607-03-8 (1,1'-Biphenyl, 4-ethoxy-3-fluoro-4'-pentyl-)

• Product Name: 1,1'-Biphenyl, 4-ethoxy-3-fluoro-4'-pentyl-
• CAS No: 88607-03-8
• MF: C₁₉H₂₃FO
• MW: 286.383729219437
• CID: 626841
• PubChem ID: 13067208
• Update Time: 2025-04-19

1,1'-Biphenyl, 4-ethoxy-3-fluoro-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 4-ethoxy-3-fluoro-4'-pentyl-
• 1-ethoxy-2-fluoro-4-(4-pentylphenyl)benzene
• 4-Ethoxy-3-fluoro-4'-pentyl-biphenyl
• SCHEMBL9512344
• 4-ETHOXY-3-FLUORO-4'-PENTYL-1,1'-BIPHENYL
• DTXSID90517112
• 88607-03-8

• Inchi： 1S/C19H23FO/c1-3-5-6-7-15-8-10-16(11-9-15)17-12-13-19(21-4-2)18(20)14-17/h8-14H,3-7H2,1-2H3
• InChI Key： XFZZEYXXXKAFDU-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=CC(=CC=1)CCCCC)OCC

Computed Properties

• Exact Mass: 286.173293515g/mol
• Monoisotopic Mass: 286.173293515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 9.2Ų